Cas no 5698-99-7 (1,2-dihydroacenaphthylene-5,6-dicarboxylic acid)

• Product name: 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid
• CAS No: 5698-99-7
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 376436
• PubChem ID: 97270

1,2-dihydroacenaphthylene-5,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-
• acenaphthene-5,6-dicarboxic acid
• 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid
• 1,2-dihydro-5,6-acenaphthylenedicarboxylic acid
• EINECS 227-178-4
• UNII-P379ZHZ4LC
• SCHEMBL7824284
• DTXSID70205585
• AKOS021983306
• NS00033624
• EN300-155391
• 5,6-Acenaphthylenedicarboxylic acid, 1,2-dihydro-
• P379ZHZ4LC
• 5698-99-7
• NSC109931
• 5,6-acenaphthendi-carboxylic
• NSC 109931
• 5,6-Acenaphthenedicarboxylic acid
• NSC-109931

• Inchi： InChI=1S/C14H10O4/c15-13(16)9-5-3-7-1-2-8-4-6-10(14(17)18)12(9)11(7)8/h3-6H,1-2H2,(H,15,16)(H,17,18)
• InChI Key： MCTYNCQPNKIMCL-UHFFFAOYSA-N
• SMILES： C1CC2=CC=C(C3=C(C=CC1=C23)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.514
• Boiling Point: 532.1°C at 760 mmHg
• Flash Point: 289.7°C
• Refractive Index: 1.755
• PSA: 74.6

Additional information on 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid

1,2-Dihydroacenaphthylene-5,6-dicarboxylic Acid (CAS No. 5698-99-7): An Overview of Its Structure, Properties, and Applications

1,2-Dihydroacenaphthylene-5,6-dicarboxylic acid (CAS No. 5698-99-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a dihydroacenaphthylene core with two carboxylic acid groups attached at the 5 and 6 positions. The compound's structure and properties make it a valuable building block for various applications, including the synthesis of advanced materials and the development of novel pharmaceuticals.

The molecular formula of 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid is C₁₄H₁₀O₄, and its molecular weight is approximately 242.23 g/mol. The compound exhibits a high degree of planarity due to the conjugated π-electron system in the dihydroacenaphthylene core. This planarity contributes to its stability and reactivity in various chemical reactions. Additionally, the presence of carboxylic acid groups imparts acidic properties to the molecule, making it suitable for use in acid-catalyzed reactions and as a precursor for esterification and amide formation.

In recent years, 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid has been extensively studied for its potential applications in the synthesis of functional materials. One notable area of research is its use in the development of conjugated polymers for organic electronics. Conjugated polymers derived from this compound have shown promise in applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). The conjugated π-electron system in the dihydroacenaphthylene core facilitates efficient charge transport, which is crucial for the performance of these devices.

Beyond its applications in materials science, 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid has also been explored for its potential in pharmaceutical research. The compound's structural features make it an attractive candidate for the development of new drugs with specific biological activities. For instance, recent studies have investigated its potential as an antimicrobial agent. Research has shown that derivatives of 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid exhibit potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising lead compound for the development of new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid has been studied for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that certain derivatives of this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid could be a valuable starting point for the development of new anti-inflammatory drugs with reduced side effects compared to existing treatments.

The synthesis of 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functionalization to introduce the carboxylic acid groups. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a large scale. These improvements have facilitated its broader application in both academic research and industrial settings.

From an environmental perspective, 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid has been evaluated for its potential impact on ecosystems. Studies have shown that while the compound itself is not inherently toxic at low concentrations, it is important to handle it with care to prevent environmental contamination. Proper disposal methods and waste management practices are essential to minimize any adverse effects on aquatic life and other environmental components.

In conclusion, 1,2-dihydroacenaphthylene-5,6-dicarboxylic acid (CAS No. 5698-99-7) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique molecular structure endows it with valuable properties that make it suitable for use in advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance as a key player in modern scientific endeavors.